7-(4-fluorophenyl)-2-[4-(2-hydroxyethyl)piperazin-1-yl]-7,8-dihydroquinazolin-5(6H)-one

• IUPAC Name: 7-(4-fluorophenyl)-2-[4-(2-hydroxyethyl)piperazin-1-yl]-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C20H23FN4O2/c21-16-3-1-14(2-4-16)15-11-18-17(19(27)12-15)13-22-20(23-18)25-7-5-24(6-8-25)9-10-26/h1-4,13,15,26H,5-12H2
• InChI Key: RIMKDNAFTDJBIM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)C2=NC=C3C(=N2)CC(CC3=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H23FN4O2
• Molecular Weight: 370.4 g/mol

Description

The compound 7-(4-fluorophenyl)-2-[4-(2-hydroxyethyl)piperazin-1-yl]-7,8-dihydroquinazolin-5(6H)-one (hereafter referred to as the target compound) is a quinazolinone derivative with a molecular formula of C20H23FN4O2 and a molecular weight of 370.4 g/mol . Its core structure consists of a dihydroquinazolin-5-one scaffold substituted with a 4-fluorophenyl group at position 7 and a 4-(2-hydroxyethyl)piperazinyl moiety at position 2. Quinazolinones are pharmacologically significant due to their diverse biological activities, including kinase inhibition and interactions with neurotransmitter receptors.

Biological Activity

The compound 7-(4-fluorophenyl)-2-[4-(2-hydroxyethyl)piperazin-1-yl]-7,8-dihydroquinazolin-5(6H)-one is a member of the quinazoline family, which has garnered attention for its potential therapeutic applications in various biological systems. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{18}\text{H}_{22}\text{F}\text{N}_{3}\text{O}$$

This structure includes a fluorophenyl group and a piperazine moiety, which are significant for its biological interactions.

The biological activity of this compound is primarily attributed to its interaction with various neurotransmitter systems. Notably, it has been studied as a negative allosteric modulator of NMDA receptors, particularly those containing the GluN2B subunit. This modulation is context-dependent and exhibits enhanced efficacy at lower pH levels, such as those found in ischemic conditions .

1. NMDA Receptor Modulation

The compound demonstrates selective inhibition of GluN2B-containing NMDA receptors under acidic conditions, which is beneficial in reducing excitotoxicity associated with cerebral ischemia. This selectivity minimizes adverse effects on healthy brain tissue while providing therapeutic benefits in pathological states .

2. Neuroprotective Properties

In preclinical models, the compound has shown promise in protecting neuronal cells from damage induced by oxidative stress and excitotoxicity. Its ability to modulate NMDA receptor activity suggests potential applications in treating neurodegenerative diseases and acute neurological injuries .

Study 1: Neuroprotective Efficacy in Ischemic Models

A study investigated the efficacy of the compound in a middle cerebral artery occlusion (MCAO) model in rodents. The results indicated that treatment with the compound significantly reduced infarct size and improved functional outcomes compared to control groups. This suggests its potential utility in stroke therapy .

Study 2: Safety and Tolerability in Phase Trials

In clinical trials assessing safety and pharmacokinetics, the compound was well-tolerated among participants. The pharmacokinetic profile indicated a half-life conducive to once-daily dosing, which is advantageous for chronic treatment regimens .

Comparative Analysis

A comparison of this compound with other similar quinazoline derivatives reveals distinct advantages in terms of selectivity and safety profile. The following table summarizes key characteristics:

Compound Name	Mechanism of Action	Selectivity	Clinical Phase
7-(4-Fluorophenyl)-2-[4-(2-hydroxyethyl)piperazin-1-yl]-7,8-dihydroquinazolin-5(6H)-one	NMDA receptor modulation	High (GluN2B)	Phase 1
NP10679	NMDA receptor modulation	Moderate (GluN2A/B)	Phase 1
Other Quinazolines	Various	Low to Moderate	Preclinical

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Quinazolinone Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Structural Differences	Implications
Target Compound	R1: 4-Fluorophenyl R2: 4-(2-Hydroxyethyl)piperazinyl R3: H	370.4	Hydroxyethyl group on piperazine	Enhanced solubility; potential for hydrogen bonding in target interactions
2-[4-(4-Fluorophenyl)piperazin-1-yl]-7-(2-hydroxyphenyl)-4-methyl-7,8-dihydroquinazolin-5(6H)-one	R1: 2-Hydroxyphenyl R2: 4-(4-Fluorophenyl)piperazinyl R3: Methyl	433.5	Methyl group at R3; 2-hydroxyphenyl at R1	Increased steric hindrance; altered electronic properties due to hydroxyl group
7-(4-Fluorophenyl)-2-[4-(2-furoyl)piperazin-1-yl]-4-methyl-7,8-dihydroquinazolin-5(6H)-one	R1: 4-Fluorophenyl R2: 4-(2-Furoyl)piperazinyl R3: Methyl	434.4	Furoyl group on piperazine	Reduced solubility; possible π-π stacking with aromatic targets
4-Methyl-7-phenyl-2-[4-(2-pyridinyl)piperazin-1-yl]-7,8-dihydroquinazolin-5(6H)-one	R1: Phenyl R2: 4-(2-Pyridinyl)piperazinyl R3: Methyl	399.5	Pyridinyl substituent on piperazine	Basic nitrogen enhances metal coordination; potential for kinase inhibition
BH53950: 7-(4-Fluorophenyl)-2-[4-(4-Methoxyphenyl)piperazin-1-yl]-4-methyl-7,8-dihydroquinazolin-5(6H)-one	R1: 4-Fluorophenyl R2: 4-(4-Methoxyphenyl)piperazinyl R3: Methyl	446.5	Methoxyphenyl group on piperazine	Increased lipophilicity; altered metabolic stability via O-demethylation
2-[4-(2-Hydroxyethyl)-piperazin-1-yl]-7-(4-Methoxyphenyl)-4-methyl-7,8-dihydro-6H-quinazolin-5-one	R1: 4-Methoxyphenyl R2: 4-(2-Hydroxyethyl)piperazinyl R3: Methyl	396.2	Methoxy at R1 vs. fluoro in target compound	Higher lipophilicity; reduced electronegativity compared to fluorine

Key Research Findings and Functional Insights

Role of the Hydroxyethyl Group

The hydroxyethyl substituent on the piperazine ring (target compound) confers improved aqueous solubility compared to bulkier groups like furoyl () or methoxyphenyl (). This group may also participate in hydrogen bonding with biological targets, such as enzymes or receptors .

Fluorophenyl vs. Other Aromatic Substituents

The 4-fluorophenyl group (target compound) provides electron-withdrawing effects, enhancing binding affinity to targets requiring electronegative interactions.

Impact of Methyl Substitution

Methyl groups at position 4 (e.g., ) introduce steric hindrance, which may reduce off-target interactions but also limit conformational flexibility. The absence of a methyl group in the target compound suggests a balance between selectivity and adaptability .

Piperazine Modifications

Replacing the hydroxyethyl group with pyridinyl () or furoyl () moieties alters the piperazine's electronic and steric properties. For instance, the pyridinyl group in could enhance interactions with metal ions in kinase active sites .

Notes

• Experimental validation of binding affinities, metabolic stability, and toxicity profiles is recommended for future research.